Cas no 23387-09-9 (2-Pentanone,1-chloro-3-hydroxy-4-methyl-)

• Product Name: 2-Pentanone,1-chloro-3-hydroxy-4-methyl-
• CAS No: 23387-09-9
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 252022
• Update Time: 2024-01-26

2-Pentanone,1-chloro-3-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,1-chloro-3-hydroxy-4-methyl-
• 2-Pentanone, 1-chloro-3-hydroxy-4-methyl-

• Inchi： 1S/C6H11ClO2/c1-4(2)6(9)5(8)3-7/h4,6,9H,3H2,1-2H3
• InChI Key： FGUBGMXONIQCDL-UHFFFAOYSA-N
• SMILES： C(Cl)C(=O)C(O)C(C)C

Computed Properties

• Exact Mass: 150.04483
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins